Cas no 3855-87-6 (6,8-dibromo-2-oxo-2H-chromene-3-carboxylic acid)

• Product Name: 6,8-dibromo-2-oxo-2H-chromene-3-carboxylic acid
• CAS No: 3855-87-6
• MF: C₁₀H₄Br₂O₄
• MW: 347.944361686707
• MDL: MFCD00173735
• CID: 84875
• PubChem ID: 725495
• Update Time: 2025-06-14

6,8-dibromo-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,8-Dibromocoumarin-3-carboxylic acid
• 6,8-Dibromo-2-oxo-2H-chromene-3-carboxylic acid
• 6,8-diBrCcaH
• 6,8-Dibrom-2-oxo-2H-chromen-3-carbonsaeure
• 6,8-Dibromo-2-oxo-2h-chromene-3-carboxylic acid,95+
• IFLAB-BB F0777-0666
• A824193
• FT-0620869
• SR-01000396373
• 6,8-bis(bromanyl)-2-oxidanylidene-chromene-3-carboxylic acid
• CHEMBL1830823
• BDBM50259859
• Bionet2_000507
• 6,8-dibromo-2-oxo-1-benzopyran-3-carboxylic acid
• KJFIZDKBEUTEPR-UHFFFAOYSA-N
• ?3',5'-Dibromo-2'-hydroxyacetophenone
• SR-01000396373-1
• 3´,5´-Dibromo-2´-hydroxyacetophenone
• AKOS000269471
• A816153
• 10P-993
• SCHEMBL3080344
• 6,8-dibromo-2-oxochromene-3-carboxylic acid
• F0777-0666
• VU0488726-1
• MFCD00173735
• 3855-87-6
• Oprea1_113978
• CS-0312844
• Oprea1_804930
• J-518176
• HMS1365H01
• DB-049302
• STK001857
• 6,8-dibromo-2-oxo-2H-chromene-3-carboxylic acid

• MDL： MFCD00173735
• Inchi： 1S/C10H4Br2O4/c11-5-1-4-2-6(9(13)14)10(15)16-8(4)7(12)3-5/h1-3H,(H,13,14)
• InChI Key： KJFIZDKBEUTEPR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=C(C(=O)O)C(=O)OC=21)Br

Computed Properties

• Exact Mass: 345.84800
• Monoisotopic Mass: 345.84763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 2.2±0.1 g/cm3
• Melting Point: 221-224°C
• Boiling Point: 483.2±45.0 °C at 760 mmHg
• Flash Point: 246.0±28.7 °C
• PSA: 67.51000
• LogP: 3.01620
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

6,8-dibromo-2-oxo-2H-chromene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6,8-dibromo-2-oxo-2H-chromene-3-carboxylic acid

Comprehensive Overview of 6,8-Dibromo-2-oxo-2H-chromene-3-carboxylic Acid (CAS No. 3855-87-6)

6,8-Dibromo-2-oxo-2H-chromene-3-carboxylic acid (CAS No. 3855-87-6) is a brominated coumarin derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its chromene backbone and carboxylic acid functionality, has garnered attention due to its unique structural features and potential biological activities. Researchers and industries are increasingly exploring its utility in drug discovery, material science, and fluorescence-based applications, aligning with current trends in sustainable chemistry and precision medicine.

The molecular structure of 6,8-dibromo-2-oxo-2H-chromene-3-carboxylic acid includes two bromine atoms at the 6- and 8-positions, which enhance its reactivity in cross-coupling reactions and halogen exchange processes. This property makes it a valuable intermediate for synthesizing complex molecules, particularly in the development of heterocyclic compounds. Recent studies highlight its role in designing bioactive agents targeting enzymes and receptors, addressing growing demand for novel therapeutic scaffolds in oncology and anti-inflammatory research.

From an industrial perspective, the compound’s photophysical properties are of interest for organic electronics and sensor technologies. Its chromene core exhibits fluorescence under UV light, making it a candidate for optical materials and biomarkers. Sustainability-driven innovations also leverage its bromine groups for catalysis and green chemistry applications, resonating with global efforts to reduce synthetic waste.

Common queries related to CAS No. 3855-87-6 include its synthetic routes, solubility profiles, and safety data. Analytical methods such as HPLC and NMR are frequently employed to characterize this compound, ensuring purity for research use. As the scientific community prioritizes structure-activity relationships (SAR), this brominated coumarin continues to be a focal point in medicinal chemistry and molecular design.

In summary, 6,8-dibromo-2-oxo-2H-chromene-3-carboxylic acid represents a versatile building block with multidisciplinary relevance. Its integration into high-value chemical synthesis and alignment with emerging technologies underscore its importance in contemporary scientific and industrial landscapes.